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Compound of Interest

Compound Name:
2-Amino-3-ethyl-6-

methoxyquinoline

CAS No.: 948292-17-9

Cat. No.: B14145978

Get Quote

Introduction & Mechanism
2-Amino-3-ethyl-6-methoxyquinoline (CAS: 1172819-62-3) is a substituted aminoquinoline

fluorophore.[1] While structurally related to the zinc-sensing probe 6-Methoxy-8-aminoquinoline

(TSQ), the positioning of the amino group at the 2-position fundamentally alters its chemical

reactivity and photophysical properties.[1]

This compound is primarily utilized as a fluorescent derivatization reagent in proteomics and

glycomics.[1] Its core utility lies in its ability to covalently label biomolecules (glycans, peptides,

carboxylic acids) to impart strong fluorescence, enabling high-sensitivity detection via HPLC or

Capillary Electrophoresis (CE).[1]

Key Features
Fluorophore Core: The quinoline ring provides a stable fluorescent scaffold.[1]

Auxochromes:
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6-Methoxy Group: An electron-donating group (EDG) that enhances quantum yield and

red-shifts the emission spectrum, reducing background interference from biological

autofluorescence.[1]

3-Ethyl Group: Increases lipophilicity, improving retention and separation resolution in

Reverse-Phase HPLC (RP-HPLC).[1]

Reactivity: The 2-amino group acts as a nucleophile, suitable for:

Reductive Amination: Labeling reducing sugars (glycans) or aldehydes.[1]

Amide Coupling: Labeling carboxylic acids (C-termini of peptides/proteins).[1]

Mechanism of Action
Unlike metal-chelating 8-aminoquinolines, 2-Amino-3-ethyl-6-methoxyquinoline functions via

Intramolecular Charge Transfer (ICT).[1] Upon excitation, the molecule undergoes a transition

that is highly sensitive to the polarity of the environment and the substitution on the amine.[1]

Derivatization locks the amine, stabilizing the fluorophore and often enhancing fluorescence

intensity compared to the free probe.[1]

Probe Structure

Target Interaction

Reaction Pathway

Detection

2-Amino-3-ethyl-
6-methoxyquinoline

Schiff Base
Intermediate

Reductive Amination
(with NaCNBH3)

Amide Bond
Formation

EDC/NHS Coupling

Target:
Aldehyde/Glycan

Target:
Carboxylic Acid

Stable Fluorescent
Conjugate

Reduction
HPLC-FLD / CE
(High Sensitivity)

Ex ~350nm / Em ~450nm

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.mdpi.com/1420-3049/26/18/5530
https://www.mdpi.com/1420-3049/26/18/5530
https://www.mdpi.com/1420-3049/26/18/5530
https://www.mdpi.com/1420-3049/26/18/5530
https://www.benchchem.com/product/b14145978/docs?utm_src=pdf-body#application-note-2-amino-3-ethyl-6-methoxyquinoline-as-a-fluorescent-probe
https://www.mdpi.com/1420-3049/26/18/5530
https://www.mdpi.com/1420-3049/26/18/5530
https://www.mdpi.com/1420-3049/26/18/5530
https://www.benchchem.com/product/b14145978/docs?utm_src=pdf-body-img#application-note-2-amino-3-ethyl-6-methoxyquinoline-as-a-fluorescent-probe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14145978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Reaction pathways for derivatization using 2-Amino-3-ethyl-6-methoxyquinoline.

Material Preparation
Reagents Required[1]

Probe: 2-Amino-3-ethyl-6-methoxyquinoline (High Purity >98%).

Solvents: DMSO (Anhydrous), Methanol (HPLC Grade), Acetic Acid.[1]

Coupling Agents:

For Glycans: Sodium Cyanoborohydride (NaCNBH₃) or 2-Picoline Borane (non-toxic

alternative).[1]

For Carboxyls: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), NHS (N-

Hydroxysuccinimide).[1]

Stock Solution Protocol
Weighing: Accurately weigh 5 mg of 2-Amino-3-ethyl-6-methoxyquinoline.

Dissolution: Dissolve in 1 mL of anhydrous DMSO or Methanol.

Note: The ethyl group increases hydrophobicity; ensure complete dissolution by vortexing.

[1]

Storage: Store at -20°C, protected from light. Stable for 3-6 months.

Experimental Protocols
Protocol A: Fluorescent Labeling of Glycans (Reductive
Amination)
Use this protocol for labeling released N-glycans or reducing sugars for HPLC profiling.[1]

Sample Prep: Lyophilize the glycan sample (1-10 nmol) in a 1.5 mL microcentrifuge tube.

Labeling Reagent: Prepare a fresh mixture of:
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350 µL DMSO[1]

150 µL Glacial Acetic Acid[1]

5 mg 2-Amino-3-ethyl-6-methoxyquinoline[1]

6 mg Sodium Cyanoborohydride (NaCNBH₃)[1]

Reaction: Add 5 µL of the Labeling Reagent to the lyophilized glycans.

Incubation: Seal the tube and incubate at 65°C for 2-3 hours.

Mechanism:[1] The amine reacts with the aldehyde (hemiacetal) of the sugar to form a

Schiff base, which is immediately reduced by NaCNBH₃ to a stable secondary amine.[1]

Cleanup: Precipitate the labeled glycans using 100 µL of cold acetonitrile or pass through a

SPE (Solid Phase Extraction) cartridge (e.g., HILIC or Graphite carbon) to remove excess

free dye.[1]

Reconstitution: Dissolve the cleaned pellet in 50 µL of 50% Acetonitrile/Water for HPLC

analysis.

Protocol B: Fluorescent Labeling of Proteins/Peptides
(C-Terminus)
Use this protocol for labeling carboxylic acids or acidic residues.[1]

Activation: Dissolve the peptide/protein (10-100 µg) in 100 µL Activation Buffer (0.1 M MES,

pH 5.0).

Add EDC/NHS: Add 10-fold molar excess of EDC and NHS. Incubate for 15 minutes at

Room Temperature (RT).

Conjugation: Add 20-fold molar excess of 2-Amino-3-ethyl-6-methoxyquinoline (from

DMSO stock).

pH Adjustment: Adjust pH to 7.5 using PBS or Bicarbonate buffer to facilitate the nucleophilic

attack of the amine.
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Incubation: Incubate for 2 hours at RT in the dark.

Purification: Remove unreacted dye using a Desalting Column (e.g., PD-10) or Dialysis.[1]

Protocol C: Spectral Characterization (Optimization)
Since this is a specialized probe, determining the exact Excitation/Emission maxima in your

specific buffer is critical.[1]

Dilution: Dilute the stock solution to 10 µM in your experimental buffer (e.g., PBS pH 7.4).

Scan 1 (Absorbance): Measure Absorbance from 250 nm to 500 nm. Look for peaks around

330-360 nm.[1]

Scan 2 (Emission): Set Excitation to the absorbance max (e.g., 350 nm). Scan Emission

from 370 nm to 600 nm.[1]

Expected Max:~420-460 nm (Blue-Green region).[1]

Standardization: Use Quinine Sulfate (in 0.1 M H₂SO₄) as a quantum yield reference if

quantification is required.

Data Analysis & Troubleshooting
HPLC Detection Settings

Parameter Setting Notes

Detector Fluorescence (FLD) More sensitive than UV/Vis.[1]

Excitation 350 nm ± 20 nm Based on quinoline core.[1]

Emission 450 nm ± 20 nm
Optimized for 6-methoxy shift.

[1]

Column C18 or Amide-HILIC
C18 for peptides; HILIC for

glycans.[1]

Mobile Phase
A: Ammonium Formate (pH

4.5)B: Acetonitrile

Acidic pH often stabilizes

fluorescence.[1]
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Troubleshooting Guide
Issue Probable Cause Solution

Low Signal Incomplete Labeling

Increase incubation time or

temperature (up to 70°C for

glycans). Ensure anhydrous

conditions for reductive

amination.

High Background Excess Free Dye

Improve cleanup step.[1] Use

HILIC SPE or liquid-liquid

extraction (Ethyl Acetate wash)

to remove hydrophobic free

dye.[1]

Peak Broadening Solubility Issues

The 3-ethyl group makes the

probe hydrophobic.[1] Increase

% Acetonitrile in the HPLC

starting gradient.

Shift in Spectra pH Sensitivity

Quinolines are pH-sensitive.[1]

Ensure the HPLC buffer pH is

consistent (pH 4.5 is standard

for quinoline fluorescence).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact
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